[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride

• IUPAC Name: 2-(2-benzylphenoxy)-N-(oxolan-2-ylmethyl)ethanamine;hydrochloride
• InChI: InChI=1S/C20H25NO2.ClH/c1-2-7-17(8-3-1)15-18-9-4-5-11-20(18)23-14-12-21-16-19-10-6-13-22-19;/h1-5,7-9,11,19,21H,6,10,12-16H2;1H
• InChI Key: MMPKQKVKOOGZKM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNCCOC2=CC=CC=C2CC3=CC=CC=C3.Cl
• Molecular Formula: C20H26ClNO2
• Molecular Weight: 347.9 g/mol

Description

[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride, also known as SKF-82958, is a selective dopamine D1 receptor agonist. It has been widely used in scientific research due to its unique properties and potential therapeutic applications.

Mechanism of Action

[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride acts as a selective agonist for dopamine D1 receptors, which are primarily located in the striatum and prefrontal cortex. Activation of these receptors leads to increased cAMP production and activation of protein kinase A, which ultimately results in increased dopamine release and improved cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on dopamine receptors, this compound has also been shown to modulate other neurotransmitter systems, including glutamate and GABA. It has been shown to increase glutamate release in the prefrontal cortex and reduce GABA release in the striatum, leading to improved cognitive function and motor control.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride in scientific research is its selectivity for dopamine D1 receptors, which allows for more precise manipulation of the dopamine system. However, its effects may be limited by its short half-life and potential for tolerance development.

Future Directions

There are several potential future directions for research on [2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride, including:
1. Investigation of its potential therapeutic applications in other neurological disorders, such as Alzheimer's disease and depression.
2. Development of more potent and selective dopamine D1 receptor agonists for improved therapeutic efficacy.
3. Exploration of the underlying mechanisms of this compound's effects on neurotransmitter systems, which may lead to the development of novel treatments for neurological disorders.
4. Investigation of the potential for combination therapies involving this compound and other drugs targeting different neurotransmitter systems.
In conclusion, this compound is a unique and promising compound with potential therapeutic applications in various neurological disorders. Its selectivity for dopamine D1 receptors and modulation of other neurotransmitter systems make it a valuable tool for scientific research. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

[2-(2-benzylphenoxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, schizophrenia, and drug addiction. It has been shown to improve motor function in animal models of Parkinson's disease and reduce drug-seeking behavior in animal models of addiction.